Cas no 1805555-32-1 (Methyl 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxylate)

• Product Name: Methyl 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxylate
• CAS No: 1805555-32-1
• MF: C₉H₈F₂N₂O₅
• MW: 262.167029380798
• CID: 4897246
• Update Time: 2025-06-18

Methyl 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxylate

• Inchi： 1S/C9H8F2N2O5/c1-17-6-4(9(14)18-2)3-5(7(10)11)12-8(6)13(15)16/h3,7H,1-2H3
• InChI Key： PYDGGTJTPKALIY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)C(=C([N+](=O)[O-])N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.5
• Topological Polar Surface Area: 94.2

Additional information on Methyl 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxylate

Methyl 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxylate (CAS No. 1805555-32-1): A Comprehensive Overview

Methyl 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxylate (CAS No. 1805555-32-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various applications in drug development and chemical synthesis.

The molecular formula of this compound can be represented as C₁₀H₉FN₂O₅, which highlights its rich heterocyclic framework. The presence of a difluoromethyl group at the 6-position and a nitro group at the 2-position introduces significant electronic and steric effects, influencing its reactivity and potential biological activity. Additionally, the methoxy group at the 3-position and the ester functionality at the 4-position further enhance its versatility in chemical transformations.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Methyl 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxylate has emerged as a key intermediate in the synthesis of various bioactive molecules. Its structural features make it an attractive building block for designing compounds with enhanced pharmacological properties, including improved solubility, bioavailability, and target specificity.

The difluoromethyl group is particularly noteworthy due to its ability to modulate metabolic pathways and enhance binding affinity to biological targets. This group has been extensively studied in medicinal chemistry for its role in stabilizing molecular structures and improving pharmacokinetic profiles. Similarly, the nitro group serves as a versatile handle for further functionalization, enabling chemists to explore diverse chemical space.

The synthesis of Methyl 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxylate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The process typically begins with the nitration of a pyridine precursor, followed by selective methylation and esterification. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to optimize the synthetic route and improve overall efficiency.

In the realm of pharmaceutical research, this compound has shown promise in several preclinical studies. Its ability to interact with specific biological targets makes it a valuable candidate for developing treatments against various diseases. For instance, preliminary studies suggest that derivatives of Methyl 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxylate may exhibit anti-inflammatory and anticancer properties. These findings have sparked further investigation into its potential therapeutic applications.

The role of computational chemistry in understanding the behavior of complex molecules like Methyl 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxylate cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have provided valuable insights into its interactions with biological targets. These studies have not only helped in rationalizing its pharmacological effects but also guided the design of more effective derivatives.

The future prospects of Methyl 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxylate are vast. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, Methyl 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxylate (CAS No. 1805555-32-1) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery and chemical synthesis. As ongoing research continues to unravel its potential, this compound is set to make substantial contributions to the development of innovative treatments for various diseases.